tert-butyl N-[1-(2-methoxyacetyl)cyclopropyl]carbamate

• IUPAC Name: tert-butyl N-[1-(2-methoxyacetyl)cyclopropyl]carbamate
• InChI: InChI=1S/C11H19NO4/c1-10(2,3)16-9(14)12-11(5-6-11)8(13)7-15-4/h5-7H2,1-4H3,(H,12,14)
• InChI Key: PQSFFOCJVUPVCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CC1)C(=O)COC
• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, “Tert-Butyl (1- (hydroxymethyl)cyclopropyl)carbamate” can be synthesized in three steps (40 % overall yield) from N, Ndibenzyl-2-benzyloxyacetamide starting with its reductive cyclopropanation.

Scientific Research Applications

Enantioselective Synthesis of Carbocyclic Analogues

The compound has been identified as a crucial intermediate in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. Its role in this synthesis demonstrates its importance in creating structures that mimic natural nucleotides, which are essential components of DNA and RNA (Ober et al., 2004).

Synthesis of Spirocyclopropanated Analogues

Research has utilized tert-butyl N-[1-(2-methoxyacetyl)cyclopropyl]carbamate to synthesize spirocyclopropanated analogues of the insecticides Thiacloprid and Imidacloprid. This highlights its utility in modifying insecticidal compounds to potentially enhance their effectiveness or environmental compatibility (Brackmann et al., 2005).

Organic Synthesis Building Blocks

The compound is explored as a precursor in reactions forming N-(Boc)-protected nitrones, which serve as important building blocks in organic synthesis. This application underlines its versatility in facilitating the synthesis of complex organic molecules with potential applications in medicinal chemistry and drug development (Guinchard et al., 2005).

Photochemical Ring Contraction

In the study of photochemical reactions, tert-butyl N-[1-(2-methoxyacetyl)cyclopropyl]carbamate was used as an intermediate in the ring contraction of 2-ethoxypyrrolin-5-ones to cyclopropanone derivatives. This research provides insights into the mechanisms of photochemical transformations, which are critical in the design of light-mediated organic syntheses (Crockett & Koch, 2003).

Biologically Active Compound Synthesis

The compound has been used as an important intermediate in the synthesis of biologically active compounds, such as omisertinib (AZD9291), a medication used in cancer treatment. This application demonstrates its role in the development of therapeutic agents through multi-step organic syntheses (Zhao et al., 2017).